Cas no 400877-10-3 ((1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride)

• Product Name: (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride
• CAS No: 400877-10-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD02656664
• CID: 925279
• PubChem ID: 4327684
• Update Time: 2025-05-21

(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Phenyl-1H-pyrazol-4-yl)methanamine
• (1-Phenyl-1H-pyrazol-4-yl)methylamine
• (1-phenylpyrazol-4-yl)methanamine
• 1-phenyl-1H-Pyrazole-4-methanamine
• 1-Phenyl-1H-pyrazol-4-methylamine
• BS-13786
• AB09774
• DTXSID80401975
• SCHEMBL8276924
• 1-(1-PHENYLPYRAZOL-4-YL)METHANAMINE
• (1-Phenyl-4-pyrazolyl)methanamine
• AM20040396
• D94943
• AC-22873
• AG-664/25098041
• STK350989
• 400877-10-3
• AKOS000206941
• EN300-26123
• SY168121
• CS-0156124
• MFCD02656664
• 1-(1-phenyl-1H-pyrazol-4-yl)methanamine
• ALBB-004670
• (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride

• MDL： MFCD02656664
• Inchi： 1S/C10H11N3/c11-6-9-7-12-13(8-9)10-4-2-1-3-5-10/h1-5,7-8H,6,11H2
• InChI Key： GSCUJPMBXNFQAF-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 314.6±17.0 °C at 760 mmHg
• Flash Point: 144.1±20.9 °C
• PSA: 43.84000
• LogP: 2.03130
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride

Comprehensive Overview of (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride (CAS No. 400877-10-3)

(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride (CAS No. 400877-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrazole derivative, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, featuring a phenyl group and a pyrazole ring, makes it a versatile building block for synthesizing more complex molecules.

The chemical properties of (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride include a molecular weight of approximately 209.67 g/mol and a hydrochloride salt form that enhances its solubility in aqueous solutions. Researchers often explore its reactivity and stability under various conditions, which are critical for its application in synthetic chemistry. The compound's amine functional group allows for further derivatization, making it a valuable intermediate in organic synthesis.

In recent years, the demand for pyrazole-based compounds like (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride has surged due to their role in developing new therapeutic agents. For instance, pyrazole derivatives are frequently investigated for their potential anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in pharmaceutical research, where scientists are actively seeking novel compounds to address global health challenges.

Another area of interest is the compound's potential use in material science. Its aromatic structure and functional groups make it a candidate for designing advanced polymers or coatings. Researchers are particularly intrigued by its ability to form stable complexes with metals, which could lead to applications in catalysis or sensors. These applications are highly relevant today, as industries seek sustainable and efficient materials.

From a commercial perspective, (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride is available through specialized chemical suppliers. Its pricing and availability can vary depending on purity and scale, making it essential for buyers to verify specifications before purchase. The compound is typically supplied as a white to off-white powder, stored under controlled conditions to maintain its integrity.

For those working in medicinal chemistry, this compound offers a promising scaffold for designing small-molecule drugs. Its structural features are compatible with modern drug design techniques, such as structure-activity relationship (SAR) studies. Additionally, its hydrochloride salt form improves bioavailability, a critical factor in drug development.

Safety and handling of (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride should always follow standard laboratory protocols. While it is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when handling the compound. Disposal should comply with local regulations to minimize environmental impact.

In conclusion, (1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride (CAS No. 400877-10-3) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, material science, and chemical synthesis, making it a valuable asset for researchers and manufacturers alike. As the demand for innovative compounds grows, this pyrazole derivative is poised to play a pivotal role in advancing multiple fields.